5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol

• IUPAC Name: 4-(4-chlorophenyl)-3-(3,5-dimethylphenyl)-1H-imidazole-2-thione
• InChI: InChI=1S/C17H15ClN2S/c1-11-7-12(2)9-15(8-11)20-16(10-19-17(20)21)13-3-5-14(18)6-4-13/h3-10H,1-2H3,(H,19,21)
• InChI Key: IKBGDXVEEFNWOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=CNC2=S)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C17H15ClN2S
• Molecular Weight: 314.8 g/mol

Description

5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol is a chemical compound that belongs to the class of imidazole derivatives. This compound has been widely studied for its various properties and applications in scientific research.

Scientific Research Applications

Imidazole Derivatives and Their Antitumor Activity

Imidazole derivatives, including compounds like "5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol," are noted for their antitumor activity. Studies have highlighted the potential of imidazole derivatives as antitumor agents, with some compounds having advanced to preclinical testing. These derivatives are of interest for the development of new antitumor drugs and for synthesizing compounds with varied biological properties (Iradyan, Stepanyan, Arsenyan, & Iradyan, 2009).

Therapeutic Versatility of Imidazo[2,1-b]-Thiazoles

Imidazo[2,1-b]thiazoles, a related class, are also significant in medicinal chemistry for their diverse pharmacological activities. These include antioxidant, antimicrobial, and anti-inflammatory effects, positioning them as promising scaffolds for new therapeutic agents. The continuous exploration of these derivatives from 2000 to 2018 underscores their importance in drug development (Shareef, Khan, Babu, & Kamal, 2019).

Chlorophenols in Environmental Toxicity

Research into chlorophenols, like 4-chlorophenyl, a moiety present in the compound , has largely focused on environmental impacts, particularly their role as precursors to dioxins in processes such as Municipal Solid Waste Incineration (MSWI). This review highlights the pathways through which chlorophenols contribute to dioxin formation, emphasizing the environmental and toxicological significance of these compounds (Peng et al., 2016).

Synthesis and Transformation of Phosphorylated Derivatives

The synthesis and biological evaluation of phosphorylated derivatives of azoles, including imidazole, have been systematically reviewed. These compounds exhibit a range of biological activities, including insecticidal, antihypertensive, and neuroprotective effects. This research provides a framework for the development of compounds with enhanced biological properties, potentially applicable to "5-(4-chlorophenyl)-1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol" (Abdurakhmanova et al., 2018).